BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of Methyl 15-
Hydroxypentadecanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 15-
Compound Name:
Hydroxypentadecanoate

Cat. No.: B025149

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 15-hydroxypentadecanoate is a hydroxylated fatty acid methyl ester. It serves as a
crucial organic intermediate, notably in the synthesis of macrocyclic lactones like
cyclopentadecanolide (also known as Exaltolide), which are highly valued in the fragrance
industry as substitutes for natural musk.[1][2] Its bifunctional nature, possessing both a terminal
hydroxyl group and a methyl ester, makes it a versatile molecule for various chemical
transformations. This guide provides a comprehensive overview of its physicochemical
properties, experimental protocols for its synthesis and analysis, and logical workflows detailing
its synthesis and application.

Physicochemical Data

The fundamental physicochemical properties of Methyl 15-Hydroxypentadecanoate are
summarized in the table below, providing a quantitative reference for laboratory and research
applications.
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Property Value Source
Molecular Formula C16H3203 [1112][3]
Molecular Weight 272.42 g/mol [1103114]
Melting Point 47.0-48.0°C [1]

Boiling Point (Predicted)

359.5+15.0°C

[1]

Density (Predicted)

0.927 + 0.06 g/cm3

[1]

pKa (Predicted) 15.20 £ 0.10 [11[3]

Purity >98% [2]
Soluble in Chloroform and

Solubility Ether. Soluble in warmed [2]

Ethanol.

Physical State Solid [2]
Storage Temperature -20°C [1][2]
CAS Number 76529-42-5 [11[2][4]

Experimental Protocols

Synthesis of Methyl 15-Hydroxypentadecanoate from
Malania Oleifera Oil

A detailed method for the synthesis of Methyl 15-hydroxypentadecanoate from a natural

source has been reported.[5] The protocol involves a multi-step process starting from the oil of

Malania Oleifera.

Step 1: Preparation of 15-Hydroxypentadecanoic Acid

o Saponification, Acidification, and Crystallization: The initial oil from Malania Oleifera Chum is

subjected to saponification, followed by acidification and solvent crystallization to yield 15-

tetracosenoic acid.[5]
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e Ozonolysis: 30.0 g of 15-tetracosenoic acid is dissolved in a solution of 40 ml of ethanol and
160 ml of n-hexane. The mixture is cooled to 0°C in a thermostatic water bath. Ozone,
generated by a laboratory-scale corona discharge generator, is continuously bubbled
through the reactor.[5]

 Purification: The resulting 15-hydroxypentadecanoic acid is purified using 2-amino-2-methyl-
1-propanol to form an amine compound. Subsequently, 6 mol/L hydrochloric acid is added
until the pH of the solution reaches 2. The solution is then filtrated, washed to neutrality with
deionized water, and dried under a vacuum at 70°C to obtain pure 15-hydroxypentadecanoic
acid.[5]

Step 2: Methyl Esterification

e Reaction Setup: 15 g of the purified 15-hydroxypentadecanoic acid is dissolved in 300 ml of
methanol.[5]

» Acid Catalysis: 2 ml of concentrated sulfuric acid is added to the methanolic solution.[5]
o Reflux: The mixture is heated in a thermostatic oil bath at 90°C for 4 hours under reflux.[5]

o Extraction and Washing: After the reaction, the mixture is extracted with ether and
subsequently washed with deionized water to isolate the final product, Methyl 15-
Hydroxypentadecanoate.[5]

Analytical Methods for Characterization

The characterization of fatty acid methyl esters like Methyl 15-Hydroxypentadecanoate
typically involves a combination of chromatographic and spectroscopic techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary technique for
identifying and quantifying volatile and semi-volatile organic compounds. The sample is
vaporized and separated based on its boiling point and polarity on a chromatographic
column, followed by detection and identification by mass spectrometry based on its mass-to-
charge ratio and fragmentation pattern.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the molecular structure by providing information about the chemical environment
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of hydrogen and carbon atoms, respectively.

o Fourier-Transform Infrared (FTIR) Spectroscopy: This method is used to identify the
functional groups present in the molecule by measuring the absorption of infrared radiation.
For Methyl 15-Hydroxypentadecanoate, characteristic peaks for the hydroxyl (-OH) and
ester (C=0) groups would be expected.

Logical and Experimental Workflows

The following diagrams illustrate the key workflows associated with Methyl 15-
Hydroxypentadecanoate, from its synthesis to its primary application.

Synthesis of Methyl 15-Hydroxypentadecanoate

Malania Oleifera Oil Saponification & Acidification }—b{ Ozonolysis

15-Hydroxypentadecanoic Acid Methyl 15-Hydroxypentadecanoate

Click to download full resolution via product page

Caption: Synthesis workflow of Methyl 15-Hydroxypentadecanoate.
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Application in Fragrance Synthesis

Methyl 15-Hydroxypentadecanoate

Intramolecular Transesterification

Macrolactonization
(e.g., using KF-La/y-Al2Os catalyst)

Cyclopentadecanolide (Musk Fragrance)

‘ Perfumery & Cosmetics \

Click to download full resolution via product page

Caption: Conversion to Cyclopentadecanolide for fragrance applications.

Biological Activity

While specific signaling pathways for Methyl 15-Hydroxypentadecanoate are not extensively
documented, fatty acid methyl esters as a class have been reported to exhibit various
biological activities. Studies on other related methyl esters suggest potential antimicrobial and
antifungal properties.[6] For instance, pentadecanoic acid methyl ester has been cited for its
antimicrobial and antifungal activities.[6] These properties are generally attributed to the ability
of the long aliphatic chains of fatty acids and their esters to disrupt the cell membranes of
microorganisms. Further research is required to elucidate the specific biological roles and
mechanisms of action of Methyl 15-Hydroxypentadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

